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For Immediate Release

PISCATAWAY, NJ — This document provides a detailed guide to the calculation of the molar

mass for the inorganic compound Ammonium Iron(II) Sulfate Hexahydrate, also known as

Mohr's salt. The chemical formula for this compound is (NH₄)₂Fe(SO₄)₂·6H₂O.[1][2][3][4] This

guide is intended for researchers, scientists, and professionals in drug development who

require precise calculations for experimental and developmental applications.

The molar mass of a compound is a fundamental chemical property, representing the mass of

one mole of the substance. Accurate determination of this value is critical for stoichiometric

calculations in chemical reactions, preparation of solutions with specific molar concentrations,

and quantitative analysis.

Calculation of Molar Mass
The molar mass of (NH₄)₂Fe(SO₄)₂·6H₂O is determined by summing the atomic masses of all

constituent atoms in its chemical formula. The final calculated molar mass for this compound is

392.14 g/mol .[1][2][3][4]

Data Presentation: Atomic Mass Contributions
The following table summarizes the quantitative data used in the calculation of the molar mass.

Atomic masses are based on standard values for each element.
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Element Symbol
Quantity in
Formula

Atomic Mass (
g/mol )

Total Mass
Contribution (
g/mol )

Nitrogen N 2 14.01 28.02

Hydrogen H 20 1.008[5] 20.16

Iron Fe 1 55.85[6][7] 55.85

Sulfur S 2 32.07[8] 64.14

Oxygen O 14 16.00[9][10][11] 224.00

Total 392.17

Note: Minor variations in the final calculated value may arise from the use of atomic mass

values with different numbers of significant figures. The accepted value is 392.14 g/mol .[1][2]

[3][4]

Methodologies
The calculation of molar mass is a theoretical determination based on the chemical formula and

the standard atomic masses of the elements.

Experimental Protocol: Not Applicable
The determination of molar mass for a known compound such as (NH₄)₂Fe(SO₄)₂·6H₂O is a

computational task. Experimental protocols such as mass spectrometry would be employed to

determine the molar mass of an unknown substance, but are not necessary for this calculation.

Visualization of Compound Composition
The logical relationship for the summation of atomic masses to calculate the total molar mass is

depicted in the following diagram.
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(NH₄)₂Fe(SO₄)₂·6H₂O

Molar Mass: 392.14 g/mol

Nitrogen (N)

2 atoms

2 x 14.01

Hydrogen (H)

20 atoms

20 x 1.008

Iron (Fe)

1 atom

1 x 55.85

Sulfur (S)

2 atoms

2 x 32.07

Oxygen (O)

14 atoms

14 x 16.00

Click to download full resolution via product page

Caption: Compositional breakdown of (NH₄)₂Fe(SO₄)₂·6H₂O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Molar Mass of Ammonium Iron(II)
Sulfate Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12564175#molar-mass-of-nh-fe-so-6h-o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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